Cas no 823795-86-4 (4-Pyrimidinamine, 2-(2-fluorophenyl)-N,N-dimethyl-5-(1H-pyrrol-2-yl)-)

4-Pyrimidinamine, 2-(2-fluorophenyl)-N,N-dimethyl-5-(1H-pyrrol-2-yl)- structure
823795-86-4 structure
Product Name:4-Pyrimidinamine, 2-(2-fluorophenyl)-N,N-dimethyl-5-(1H-pyrrol-2-yl)-
CAS No:823795-86-4
MF:C16H15FN4
MW:282.315506219864
CID:692996
PubChem ID:59517597
Update Time:2025-04-19

4-Pyrimidinamine, 2-(2-fluorophenyl)-N,N-dimethyl-5-(1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinamine, 2-(2-fluorophenyl)-N,N-dimethyl-5-(1H-pyrrol-2-yl)-
    • 2-(2-fluorophenyl)-N,N-dimethyl-5-(1H-pyrrol-2-yl)pyrimidin-4-amine
    • DTXSID40732252
    • 823795-86-4
    • SCHEMBL12929772
    • Inchi: 1S/C16H15FN4/c1-21(2)16-12(14-8-5-9-18-14)10-19-15(20-16)11-6-3-4-7-13(11)17/h3-10,18H,1-2H3
    • InChI Key: GCBZRTOSWTZKAK-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C1=NC=C(C2=CC=CN2)C(=N1)N(C)C

Computed Properties

  • Exact Mass: 282.12807466g/mol
  • Monoisotopic Mass: 282.12807466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 44.8Ų
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